![molecular formula C23H21N3O3S2 B382990 2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide CAS No. 379236-68-7](/img/structure/B382990.png)
2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
Overview
Description
The compound “2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide” is a complex organic molecule. It contains several functional groups and heterocyclic rings, including a furan ring, a thieno[2,3-d]pyrimidine ring, and an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan and thieno[2,3-d]pyrimidine rings are aromatic, which means they are likely to contribute to the compound’s stability .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of aromatic rings .
Scientific Research Applications
Antifolate Therapeutic Agent
This compound has a structure that suggests it could act as an antifolate . Antifolates are a class of antimetabolite medications that inhibit the actions of folic acid within the body, which is necessary for the synthesis of nucleic acids. Therefore, this compound could potentially be used in the treatment of diseases where cell division is rapid and aberrant, such as cancer .
Anti-parasitic Applications
Given the similarity in structure to other thieno[2,3-d]pyrimidin derivatives, this compound may exhibit anti-parasitic properties . It could be researched for use against parasitic infections, where it might inhibit the growth and reproduction of the parasite .
Anti-psoriatic Potential
The antifolate nature of this compound also suggests a possible application in treating psoriasis . Psoriasis is characterized by an accelerated division of skin cells, and antifolates can help control this process .
Ligand for Metal-catalyzed Reactions
Compounds with a thieno[2,3-d]pyrimidin moiety have been assessed for their potential as ligands in metal-catalyzed reactions . This compound could be explored for its ability to form complexes with metals and facilitate various catalytic processes .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S2/c1-4-11-26-22(28)20-16(18-10-9-15(3)29-18)12-30-21(20)25-23(26)31-13-19(27)24-17-8-6-5-7-14(17)2/h4-10,12H,1,11,13H2,2-3H3,(H,24,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUVCLTWHTGPCEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=CS3)C4=CC=C(O4)C)C(=O)N2CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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